2-Amino-4-(trifluoromethyl)benzonitrile

• IUPAC Name: 2-amino-4-(trifluoromethyl)benzonitrile
• InChI: InChI=1S/C8H5F3N2/c9-8(10,11)6-2-1-5(4-12)7(13)3-6/h1-3H,13H2
• InChI Key: IAIRNHIXDCZUCV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(F)(F)F)N)C#N
• Molecular Formula: C8H5F3N2
• Molecular Weight: 186.13 g/mol
• CAS RN: 1483-54-1

Description

2-Amino-4-(trifluoromethyl)benzonitrile, also known as 4-Cyano-3-trifluoromethylaniline, is a cyanated and trifluoromethylated derivative of aniline. It can serve as a starting material in the synthesis of benzimidazoles.

Synthesis Analysis

The synthesis of 2-Amino-4-(trifluoromethyl)benzonitrile involves the use of intermediate compounds. It can serve as a starting material in the synthesis of benzimidazoles.

Molecular Structure Analysis

The molecular formula of 2-Amino-4-(trifluoromethyl)benzonitrile is C8H5F3N2. The molecular weight is 186.14.

Chemical Reactions Analysis

2-Amino-4-(trifluoromethyl)benzonitrile can serve as a starting material in the synthesis of benzimidazoles. The reaction involves the use of intermediate compounds.

Physical And Chemical Properties Analysis

2-Amino-4-(trifluoromethyl)benzonitrile is a solid at 20 degrees Celsius.

Scientific Research Applications

Synthesis of Benzimidazoles

. Benzimidazoles are heterocyclic aromatic organic compounds. This class of compounds is characterized by the fusion of a benzene and imidazole ring. Due to their stability and aromaticity, benzimidazoles find use in a wide range of applications in medicinal chemistry.

Potential Treatment for Breast Cancer

. They have shown the ability to inhibit the growth of endothelial cells, which can be beneficial in controlling the spread of cancer.

Fluorination Reagents

. Fluorinated compounds are of significant interest in the field of medicinal chemistry due to the unique properties imparted by the fluorine atom. The trifluoromethyl group in particular is often used in drug design for its lipophilic properties and metabolic stability.

Analytical Chemistry

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Material Science

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Safety and Handling

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Mechanism of Action

Target of Action:

These benzimidazoles can act as potential candidates in the treatment of breast cancer due to their ability to inhibit the growth of endothelial cells .

Mode of Action:

The specific interaction of 2-Amino-4-(trifluoromethyl)benzonitrile with its targets remains elusive Fluorine-containing compounds often exhibit unique behaviors due to the electronegativity and lipophilicity of fluorine atoms. These properties can influence drug-receptor interactions and metabolic stability .

Action Environment:

Environmental factors, such as pH, temperature, and the presence of other molecules, can impact the compound’s stability, efficacy, and action.

Safety and Hazards

2-Amino-4-(trifluoromethyl)benzonitrile is toxic in contact with skin and if inhaled. It causes skin irritation and serious eye irritation.

Future Directions

2-Amino-4-(trifluoromethyl)benzonitrile can serve as a starting material in the synthesis of benzimidazoles, which can act as potential candidates in the treatment of breast cancer due to their ability to inhibit the growth of endothelial cells. This suggests potential future directions in cancer treatment research.

Synthesis routes and methods

Procedure details

Zinc dust (30 g) was added in portions to a 5° C. solution of 2-nitro-4-trifluoromethyl-benzonitrile (3.0 g, 14 mmol) in glacial acetic acid (260 mL). The reaction mixture was allowed to warm to room temperature, then stirred at room temperature for 1 hour. The reaction mixture was filtered through a celite plug, and the celite layer was washed with glacial acetic acid. The combined filtrate and washings were concentrated to afford 2-amino-4-trifluoromethyl-benzonitrile as an oily, orange solid which was used in subsequent reactions without additional purification.